Cas no 186589-80-0 (1,4-Benzenediol, 2-chloro-5-fluoro-)

• Product Name: 1,4-Benzenediol, 2-chloro-5-fluoro-
• CAS No: 186589-80-0
• MF: C₆H₄ClFO₂
• MW: 162.546164512634
• CID: 114859
• Update Time: 2024-01-24

1,4-Benzenediol, 2-chloro-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-chloro-5-fluoro-
• 1,4-Benzenediol, 2-chloro-5-fluoro-

• Inchi： 1S/C6H4ClFO2/c7-3-1-6(10)4(8)2-5(3)9/h1-2,9-10H
• InChI Key： ZWHSFZYTWFNBSA-UHFFFAOYSA-N
• SMILES： C1(O)=CC(F)=C(O)C=C1Cl

Computed Properties

• Exact Mass: 161.98842
• Monoisotopic Mass: 161.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1,4-dihydroxy-2-halobenzenoids